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Compound of Interest

Compound Name: Cobalt(II) nitrate hexahydrate

Cat. No.: B7880970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic and deliquescent

properties of Cobalt(II) Nitrate Hexahydrate (Co(NO₃)₂·6H₂O). The document details the

compound's physicochemical properties, its interaction with atmospheric moisture, and the

standard experimental protocols for characterizing its hygroscopic behavior.

Introduction to Hygroscopicity and Deliquescence
Hygroscopicity is the ability of a substance to attract and hold water molecules from the

surrounding environment, typically at room temperature, through either absorption or

adsorption.[1] This property is critical in the fields of materials science, pharmaceuticals, and

chemical manufacturing, as the uptake of water can significantly alter the physical and

chemical stability, flowability, and performance of a substance.

A more extreme form of hygroscopicity is deliquescence. This process occurs when a

substance absorbs a sufficient amount of atmospheric moisture to dissolve and form a liquid

solution.[1] Deliquescence begins at a specific ambient humidity level known as the Critical

Relative Humidity (CRH).[2] Below the CRH, the material will not absorb atmospheric moisture;

at or above the CRH, it will continue to absorb water until a saturated solution is formed.[2]

Cobalt(II) nitrate hexahydrate is a well-documented deliquescent salt, meaning it readily

absorbs moisture from the air.[3][4] Its pronounced hygroscopic nature necessitates specific

handling and storage protocols to maintain its integrity and quality.
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Physicochemical Properties of Cobalt(II) Nitrate
Hexahydrate
A summary of the key physicochemical properties of Cobalt(II) nitrate hexahydrate is

presented in Table 1. These properties are fundamental to understanding its behavior and

application.

Property Value References

Chemical Formula Co(NO₃)₂·6H₂O [4][5]

Molecular Weight 291.03 g/mol [4][5]

Appearance
Red-brown or red crystalline

solid
[3][4]

Crystal System Monoclinic [3]

Density 1.87 - 1.88 g/cm³ [4][5]

Melting Point ~55 °C (decomposes) [4][5]

Boiling Point Decomposes at 74 °C [5]

Solubility in Water
Very soluble; 133.8 g/100 mL

at 0°C
[3]

Other Solubilities
Soluble in alcohol, acetone,

and other polar solvents
[3][4]

The Deliquescent Nature and Critical Relative
Humidity (CRH)
Cobalt(II) nitrate hexahydrate is classified as a deliquescent solid, which has significant

implications for its use.[3] When exposed to ambient air with humidity at or above its CRH, the

crystalline solid will begin to absorb water, first becoming sticky and eventually forming a

concentrated red solution.
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The specific Critical Relative Humidity (CRH) for Cobalt(II) nitrate hexahydrate is not readily

available in publicly accessible literature. However, the CRH is a critical, temperature-

dependent parameter that marks the threshold for deliquescence.[2] For a given salt, it is the

relative humidity at which the vapor pressure of its saturated aqueous solution equals the

partial pressure of water in the atmosphere. The logical relationship between the state of the

salt and the ambient relative humidity is illustrated in the diagram below.

Environmental Condition

State of Cobalt(II) Nitrate Hexahydrate

Ambient RH < CRH

Stable Crystalline Solid

No significant
moisture uptake

Ambient RH ≥ CRH

Deliquescence Occurs
(Water Absorption)

Moisture uptake begins

Saturated Solution Forms

Continues until
dissolved

Click to download full resolution via product page

Figure 1: Relationship between Ambient Relative Humidity and the physical state of a
deliquescent salt.

Quantitative Analysis of Water Sorption
The interaction of a material with water vapor across a range of relative humidities at a

constant temperature is described by a Moisture Sorption Isotherm. This graph plots the

equilibrium moisture content (% weight change) against the relative humidity (% RH).
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While specific experimental isotherm data for Cobalt(II) nitrate hexahydrate is not available in

the cited literature, Table 2 provides a hypothetical, illustrative example of such data. For a

deliquescent salt like this, a sharp increase in moisture uptake would be expected at its Critical

Relative Humidity.

Table 2: Hypothetical Water Vapor Sorption Data for Cobalt(II) Nitrate Hexahydrate at 25°C

(Note: This data is illustrative and intended for educational purposes to demonstrate the

expected trend.)

Relative Humidity
(% RH)

Change in Mass
(%) - Sorption

Change in Mass
(%) - Desorption

Observations

0 0.00 0.00 Dry crystalline solid

10 0.15 0.18 Crystalline solid

20 0.35 0.40 Crystalline solid

30 0.60 0.70 Crystalline solid

40 1.10 1.25 Crystalline solid

50 25.5 (Sharp Increase) 2.00

Onset of

deliquescence (CRH

~50%)

60 150.2 145.0
Material is a wet

paste/slurry

70 280.4 275.1 Saturated solution

80 450.6 440.8 Saturated solution

90 680.9 670.2 Diluted solution

The significant difference between sorption and desorption curves (hysteresis) below the CRH

in this hypothetical table reflects the difficulty in removing water once the crystal lattice has

been disrupted.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b7880970?utm_src=pdf-body
https://www.benchchem.com/product/b7880970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7880970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Hygroscopicity
Determination
The hygroscopic nature of a compound is typically characterized using gravimetric methods

that measure the change in mass of a sample as a function of relative humidity.

Dynamic Vapor Sorption is a high-precision, automated method for determining moisture

sorption isotherms. It measures the weight change of a sample as it is exposed to a precisely

controlled stream of gas with a specified relative humidity and temperature.

Methodology:

Sample Preparation: A small amount of the sample (typically 5-20 mg) is placed onto the

DVS microbalance pan.

Drying: The sample is first dried under a stream of dry nitrogen (0% RH) at a specified

temperature (e.g., 25°C) until a stable mass is achieved ( dm/dt ≤ 0.002 %/min). This mass is

recorded as the dry mass.

Sorption Phase: The relative humidity of the gas stream is increased in predefined steps

(e.g., 10% RH increments from 0% to 90%). At each step, the system holds the RH constant

until the sample mass reaches equilibrium.

Desorption Phase: After reaching the maximum RH, the process is reversed. The RH is

decreased in steps back to 0%, again allowing the sample to reach mass equilibrium at each

step.

Data Analysis: The change in mass at each RH step is recorded and plotted to generate the

sorption and desorption isotherms.

The general workflow for a DVS experiment is visualized in the diagram below.
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Figure 2: General experimental workflow for Dynamic Vapor Sorption (DVS) analysis.
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A simpler, though more time-consuming, method involves using sealed desiccators containing

saturated salt solutions to create environments of known, constant relative humidity.

Methodology:

Environment Preparation: Prepare a series of sealed desiccators. Each desiccator's base

should be filled with a different saturated salt solution to create a range of fixed RH

environments (e.g., LiCl for ~11% RH, MgCl₂ for ~33% RH, NaCl for ~75% RH at 25°C).

Sample Preparation: Weigh several empty, dry sample containers (e.g., glass weighing

bottles). Add a precisely weighed amount of the test substance to each container and record

the initial mass.

Exposure: Place one sample container in each desiccator.

Equilibration: Store the desiccators at a constant temperature. Periodically (e.g., every 24

hours), quickly remove the samples, weigh them, and immediately return them to their

desiccators. Continue this process until the weight of each sample becomes constant,

indicating equilibrium has been reached.

Data Analysis: Calculate the percentage change in mass for each sample at each relative

humidity to construct the sorption isotherm.

Implications for Handling and Storage
The pronounced hygroscopic and deliquescent nature of Cobalt(II) nitrate hexahydrate
demands stringent handling and storage procedures.

Storage: The compound must be stored in a tightly closed, non-metallic container in a dry,

well-ventilated place.[6] It should be kept away from combustible materials due to its

oxidizing properties.

Handling: When handling, exposure to the open atmosphere should be minimized, especially

in humid environments. Use in a glove box or a controlled humidity environment is

recommended for sensitive applications. Protective equipment should be worn to avoid

contact.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7880970?utm_src=pdf-body
https://edocs.tamu.edu/BorlaugWL/DocView.aspx?dbid=0&id=54324&page=5&cr=1
https://edocs.tamu.edu/BorlaugWL/DocView.aspx?dbid=0&id=54324&page=5&cr=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7880970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Cobalt(II) nitrate hexahydrate is a highly hygroscopic and deliquescent material. Its

propensity to absorb atmospheric moisture to the point of dissolution is a critical factor that

must be managed in research, development, and manufacturing settings. Understanding its

behavior, particularly the concept of the Critical Relative Humidity, and quantifying its moisture

sorption isotherm through methods like Dynamic Vapor Sorption are essential for ensuring its

stability, quality, and performance. Proper storage in dry, sealed conditions is mandatory to

prevent degradation of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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